Cas no 620931-91-1 (1-(2-methoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 1-(2-methoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 620931-91-1
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 6450733
• Update Time: 2025-06-11

1-(2-methoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione
• 1-[(2-methoxyphenyl)methyl]-7-methylindole-2,3-dione

• Inchi： 1S/C17H15NO3/c1-11-6-5-8-13-15(11)18(17(20)16(13)19)10-12-7-3-4-9-14(12)21-2/h3-9H,10H2,1-2H3
• InChI Key： ZYKPPMUALBUECG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2OC)C2=C(C=CC=C2C)C(=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-(2-methoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione

Chemical Profile of 1-(2-methoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 620931-91-1)

1-(2-methoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 620931-91-1) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the class of indole derivatives, which are well-known for their diverse pharmacological properties. The presence of both methyl and methoxy substituents in the aromatic ring, coupled with the dihydroindole core, suggests a rich chemical space for interaction with biological targets.

The synthesis of 1-(2-methoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione involves multi-step organic transformations that highlight the synthetic prowess required to construct such a molecule. The indole scaffold is particularly intriguing because it is a privileged structure in medicinal chemistry, frequently appearing in bioactive natural products and drug candidates. The dione moiety further enhances the compound's reactivity, making it a valuable intermediate for further functionalization and derivatization.

In recent years, there has been a surge in research focused on indole derivatives due to their reported roles in various therapeutic areas. Notably, studies have demonstrated that indole-based compounds can modulate inflammatory pathways, exhibit antimicrobial properties, and influence neurotransmitter systems. The specific arrangement of substituents in 1-(2-methoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione may confer unique pharmacokinetic and pharmacodynamic characteristics that differentiate it from other indole analogs.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the methyl group at the 7-position and the methoxy group at the 2-position of the phenyl ring creates a favorable environment for hydrogen bonding and hydrophobic interactions with biological targets. This structural feature has been exploited in the design of kinase inhibitors, receptor modulators, and other therapeutic agents. Furthermore, the dihydroindole core is known to enhance solubility and metabolic stability, which are critical factors for drug-like properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-(2-methoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione with various protein targets. Molecular docking studies have suggested that this compound may interact with enzymes involved in metabolic pathways and signal transduction cascades. For instance, preliminary data indicate that it could bind to cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs), which are implicated in pain management and lipid metabolism.

The pharmaceutical industry has long been interested in developing novel indole derivatives due to their versatility and efficacy. 1-(2-methoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione represents a promising candidate for further investigation into its pharmacological profile. Preclinical studies are ongoing to evaluate its potential therapeutic applications across multiple disease areas. These studies aim to elucidate its mechanism of action and identify any adverse effects associated with its use.

In addition to its pharmaceutical relevance, this compound has also attracted attention from researchers working on material science applications. The unique electronic properties of indole derivatives make them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). While these applications are still in their nascent stages, they highlight the broad utility of compounds like 1-(2-methoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione beyond traditional drug development.

The synthesis and characterization of 1-(2-methoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione have also contributed to our understanding of organic reactions that yield complex heterocyclic structures. The methodologies developed for its preparation can serve as templates for synthesizing other indole-based compounds with tailored biological activities. This underscores the importance of fundamental research in organic chemistry as a foundation for applied pharmaceutical sciences.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(2-methoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione will play an increasingly significant role in drug discovery efforts. Their structural complexity and functional diversity make them valuable tools for exploring uncharted pharmacological landscapes. By leveraging advances in synthetic chemistry and computational biology, scientists are poised to unlock new therapeutic possibilities with these fascinating molecules.